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Compound of Interest

Compound Name: Benzyl 6-oxohexylcarbamate

Cat. No.: B1280969

In-Depth Technical Guide to Benzyl 6-
oxohexylcarbamate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzyl 6-oxohexylcarbamate, a
bifunctional linker molecule of significant interest in the field of targeted protein degradation and
drug discovery. This document details its chemical properties, provides a representative
synthesis protocol, and illustrates its application in the formation of Proteolysis Targeting
Chimeras (PROTACS).

Core Molecular Data

Benzyl 6-oxohexylcarbamate is a key synthetic building block characterized by the presence
of a terminal aldehyde and a benzyl-protected amine. These functional groups provide
orthogonal reactivity, making it a versatile tool for the construction of complex molecules.
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Property Value

Molecular Formula C14H19NOs

Molecular Weight 249.31 g/mol

CAS Number 98648-05-6

Appearance Solid

Key Functional Groups Aldehyde, Carbamate (Cbz-protected amine)

Application in PROTAC Synthesis: A Workflow

Benzyl 6-oxohexylcarbamate is primarily utilized as a linker in the synthesis of PROTACs.
PROTACSs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin
ligase, leading to the ubiquitination and subsequent degradation of the target protein by the
proteasome. The aldehyde group of Benzyl 6-oxohexylcarbamate allows for conjugation to
one part of the PROTAC (e.g., the E3 ligase ligand), while the protected amine, after
deprotection, can be coupled to the other component (e.g., the target protein ligand).
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PROTAC Synthesis Workflow
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PROTAC-Mediated Protein Degradation Pathway
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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